Cas no 1342394-71-1 (2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile)

• Product Name: 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile
• CAS No: 1342394-71-1
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 5711642
• PubChem ID: 63089333
• Update Time: 2025-08-03

2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS012389596
• CS-0258474
• EN300-702622
• 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile
• 2-(methylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carbonitrile
• 1342394-71-1
• 4H-Cyclopenta[b]thiophene-3-carbonitrile, 5,6-dihydro-2-(methylamino)-

• Inchi： 1S/C9H10N2S/c1-11-9-7(5-10)6-3-2-4-8(6)12-9/h11H,2-4H2,1H3
• InChI Key： OXAQMVMOZUPBQG-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC2)NC

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 376.1±42.0 °C(Predicted)
• pka: 1.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile

Introduction to 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile (CAS No. 1342394-71-1)

2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique molecular framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1342394-71-1, belongs to the class of thiophene derivatives, which are widely recognized for their role in medicinal chemistry and as key structural motifs in organic electronics. The presence of a nitrile group at the 3-position and a methylamino substituent at the 2-position introduces distinct electronic and steric properties, making this molecule a promising candidate for further investigation.

The molecular structure of 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile features a fused cyclopentane and thiophene ring system, which is a common scaffold in many biologically active compounds. The cyclopenta[b]thiophene core provides a rigid aromatic system with conjugated π-electrons, which can be exploited for various pharmacological interactions. Additionally, the nitrile group is known to enhance lipophilicity and metabolic stability, while the methylamino group introduces basicity and potential hydrogen bonding capabilities. These features collectively contribute to the compound's versatility in drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such compounds. Studies using molecular modeling techniques have suggested that 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile may exhibit favorable binding affinities to certain biological targets. For instance, its structural motif is reminiscent of natural products known to interact with enzymes and receptors involved in inflammatory pathways. This has prompted researchers to explore its potential as an anti-inflammatory agent or in the development of novel immunomodulators.

In addition to its pharmaceutical applications, this compound has shown promise in the field of organic electronics. The conjugated system of the cyclopenta[b]thiophene ring can be utilized in the design of organic semiconductors and light-emitting diodes (OLEDs). The nitrile group can serve as an electron-withdrawing moiety, influencing charge transport properties. Recent patents have described its use as a building block for high-performance organic photovoltaic materials, highlighting its importance beyond traditional medicinal applications.

The synthesis of 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile presents an interesting challenge due to the complexity of the fused ring system. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in transition metal catalysis have provided more efficient pathways for constructing such heterocycles. For example, palladium-catalyzed cross-coupling reactions have been employed to form key carbon-carbon bonds in the molecule with high selectivity and yield.

Biological activity studies have revealed that derivatives of this compound exhibit a range of pharmacological effects. Initial assays have shown potential anti-proliferative activity against certain cancer cell lines, suggesting that modifications at the 2- and 3-positions could enhance therapeutic efficacy. Furthermore, preliminary toxicology studies indicate that 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile is well-tolerated at moderate doses in animal models. These findings support further exploration into its pharmacological profile and potential clinical applications.

The role of computational methods in drug discovery cannot be overstated when discussing compounds like 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile. Machine learning models trained on large datasets have been instrumental in predicting bioactivity and optimizing molecular structures for better performance. By integrating experimental data with computational predictions, researchers can accelerate the drug development process significantly. This approach has already led to several successful candidates entering clinical trials based on early computational insights.

Future research directions for 2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile include exploring its mechanism of action in detail and designing analogs with improved pharmacokinetic properties. The introduction of additional functional groups or structural modifications could lead to enhanced bioavailability or targeted delivery systems. Additionally, investigating its interactions with biological targets at a molecular level using techniques such as X-ray crystallography will provide valuable insights into its mode of action.

The broader significance of this compound lies in its representation of a class of molecules that bridge pharmaceuticals and advanced materials science. As research continues to uncover new applications for heterocyclic compounds like thiophenes,2-(Methylamino)-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile (CAS No. 1342394-71-1) exemplifies how interdisciplinary approaches can lead to innovative solutions across multiple scientific domains.